Cas no 1597-38-2 (4(3H)-Pyrimidinone,6-amino-5-fluoro-2-methyl-)

• Product Name: 4(3H)-Pyrimidinone,6-amino-5-fluoro-2-methyl-
• CAS No: 1597-38-2
• MF: C₅H₆FN₃O
• MW: 143.119043827057
• CID: 117853
• PubChem ID: 135415817
• Update Time: 2025-04-18

4(3H)-Pyrimidinone,6-amino-5-fluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,6-amino-5-fluoro-2-methyl-
• 4-Pyrimidinol, 6-amino-5-fluoro-2-methyl- (7CI,8CI)
• 6-Amino-5-fluoro-2-methyl-4(1H)-pyrimidinone
• 1597-38-2
• DTXSID801255404
• 6-amino-5-fluoro-2-methyl-1H-pyrimidin-4-one
• 6-Amino-5-fluoro-2-methylpyrimidin-4(1H)-one
• 6-Amino-5-fluoro-2-methyl-4(3H)-pyrimidinone
• AKOS006362408
• SCHEMBL2491838
• 4-amino-5-fluoro-2-methyl-1H-pyrimidin-6-one

• Inchi： 1S/C5H6FN3O/c1-2-8-4(7)3(6)5(10)9-2/h1H3,(H3,7,8,9,10)
• InChI Key： WWWIWBPKQXVWBV-UHFFFAOYSA-N
• SMILES： FC1C(NC(C)=NC=1N)=O

Computed Properties

• Exact Mass: 143.04958
• Monoisotopic Mass: 143.04948999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 67.48